Cas no 6552-12-1 (Fenthoxon)

• Product Name: Fenthoxon
• CAS No: 6552-12-1
• MF: C₁₀H₁₅O₄PS
• MW: 262.262462854385
• CID: 504506
• PubChem ID: 329769714
• Update Time: 2025-04-19

Fenthoxon Chemical and Physical Properties

Names and Identifiers

• Phosphoric acid,dimethyl 3-methyl-4-(methylthio)phenyl ester
• Fenthion-Oxon
• Fenthoxon
• Bayoxon
• Dimethyl 4-(methylthio)-m-tolyl phosphate
• Fenoxon
• Fenthion oxon
• O,O-Dimethyl-O-(3-methyl-4-methylmercaptophenyl)-phosphat
• O,O′-Dimethyl O′′-[3-methyl-4-(methylthio)phenyl] phosphate
• m-Cresol, 4-(methylthio)-, dimethyl phosphate
• DTXSID1041974
• 6552-12-1
• Dimethyl 3-methyl-4-(methylsulfanyl)phenyl phosphate #
• dimethyl (3-methyl-4-(methylthio)phenyl) phosphate
• NS00000141
• PHOSPHORIC ACID, DIMETHYL 4-(METHYLTHIO)-m-TOLYL ESTER
• ZNRZGJAHNMGWQN-UHFFFAOYSA-N
• XXE94ZT89U
• BAY 35570
• FT-0668511
• Fenthion oxon, analytical standard
• AI3-25564
• CS-0454617
• Phosphoric acid, dimethyl 3-methyl-4-(methylthio)phenyl ester
• Bayer 35570
• BRN 2275764
• Fenthion-oxon 100 microg/mL in Cyclohexane
• Dimethyl 3-methyl-4-(methylthio)phenyl phosphate
• dimethyl (3-methyl-4-methylsulfanylphenyl) phosphate
• SCHEMBL5933982
• Fenthion-oxon 10 microg/mL in Acetonitrile
• ENT 25564

• MDL： MFCD00155408
• Inchi： 1S/C10H15O4PS/c1-8-7-9(5-6-10(8)16-4)14-15(11,12-2)13-3/h5-7H,1-4H3
• InChI Key： ZNRZGJAHNMGWQN-UHFFFAOYSA-N
• SMILES： S(C)C1C=CC(=CC=1C)OP(=O)(OC)OC

Computed Properties

• Exact Mass: 262.04300
• Monoisotopic Mass: 262.04286713g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 253
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 70.1Ų

Experimental Properties

• PSA: 79.87000
• LogP: 3.49660

Fenthoxon Security Information

• Hazardous Material transportation number：UN 3018
• RTECS：TC5100000
• Safety Term：6.1(b)
• Packing Group：III
• HazardClass：6.1(b)
• PackingGroup：III
• Storage Condition：2-8°C
• Packing Group：III
• Hazard Level：6.1(b)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenoxy compounds